Cas no 16018-57-8 (Guanidine,N-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-N'-(4-iodophenyl)-)

Guanidine,N-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-N'-(4-iodophenyl)- structure
16018-57-8 structure
Product Name:Guanidine,N-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-N'-(4-iodophenyl)-
CAS No:16018-57-8
MF:C12H12IN5O
MW:369.161053657532
CID:172015
PubChem ID:135804029
Update Time:2025-04-19

Guanidine,N-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-N'-(4-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Guanidine,N-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-N'-(4-iodophenyl)-
    • LogP
    • 1-(4-iodophenyl)-2-(6-methyl-4-oxo-1H-pyrimidin-2-yl)guanidine
    • 16018-57-8
    • GUANIDINE, 1-(4-HYDROXY-6-METHYL-2-PYRIMIDINYL)-2-(p-IODOPHENYL)-
    • 1-(4-Hydroxy-6-methyl-2-pyrimidinyl)-3-(p-iodophenyl)guanidine
    • DTXSID90166821
    • Inchi: 1S/C12H12IN5O/c1-7-6-10(19)17-12(15-7)18-11(14)16-9-4-2-8(13)3-5-9/h2-6H,1H3,(H4,14,15,16,17,18,19)
    • InChI Key: JQOLBJQXFJUIAZ-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)N/C(/N)=N\C1=NC(C)=CC(N1)=O

Computed Properties

  • Exact Mass: 369.00836
  • Monoisotopic Mass: 369.008653
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.9
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.86
  • Boiling Point: 472.036°C at 760 mmHg
  • Flash Point: 239.279°C
  • Refractive Index: 1.742
  • PSA: 91.87
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